(2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid

• Molecular Formula: C11H17BN2O2
• Molecular Weight: 220.08 g/mol
• IUPAC Name: (2-methyl-6-piperidin-4-ylpyridin-4-yl)boronic acid
• InChI: InChI=1S/C11H17BN2O2/c1-8-6-10(12(15)16)7-11(14-8)9-2-4-13-5-3-9/h6-7,9,13,15-16H,2-5H2,1H3
• InChI Key: UQUNTAOKMLZHGY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=NC(=C1)C2CCNCC2)C)(O)O

Description

(2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid is an organoboron compound that has gained attention in the field of organic chemistry due to its versatility in various chemical reactions. This compound is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid typically involves the reaction of 2-methyl-6-(piperidin-4-yl)pyridine with a boronic acid derivative. One common method is the palladium-catalyzed borylation of the corresponding halide precursor using bis(pinacolato)diboron under mild conditions . The reaction is usually carried out in the presence of a base such as potassium carbonate and a ligand like triphenylphosphine.

Industrial Production Methods

Industrial production of this compound often employs similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is achieved through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

(2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid undergoes various types of chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form the corresponding alcohol or ketone.

Reduction: Reduction reactions can convert the boronic acid to a boronate ester.

Substitution: The compound can participate in nucleophilic substitution reactions, where the boronic acid group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium periodate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halides or tosylates are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield alcohols or ketones, while reduction can produce boronate esters.

Scientific Research Applications

(2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules through Suzuki-Miyaura cross-coupling reactions.

Biology: The compound is employed in the development of boron-containing drugs and as a tool for studying biological processes.

Industry: The compound is used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of (2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid involves its ability to form stable complexes with various metal catalysts. In Suzuki-Miyaura cross-coupling reactions, the compound undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired carbon-carbon bond . The boronic acid group plays a crucial role in facilitating these reactions by providing a stable and reactive intermediate.

Comparison with Similar Compounds

Similar Compounds

• 4-Pyridinylboronic acid
• N-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid
• 4-Pyridineboronic acid pinacol ester

Uniqueness

(2-Methyl-6-(piperidin-4-yl)pyridin-4-yl)boronic acid is unique due to its specific structural features, which include a piperidine ring and a methyl-substituted pyridine ring. These features confer distinct reactivity and selectivity in chemical reactions, making it a valuable compound in synthetic organic chemistry.